2-(4-Carboxyphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-(4-carboxyphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C15H12O5/c1-20-11-6-7-12(13(8-11)15(18)19)9-2-4-10(5-3-9)14(16)17/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key: XSNWHFKLVRFZIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC=C(C=C2)C(=O)O)C(=O)O
• Molecular Formula: C15H12O5
• DSSTOX Substance ID: DTXSID30689923
• Molecular Weight: 272.25 g/mol
• CAS RN: 1261899-27-7

Description

2-(4-Carboxyphenyl)-5-methoxybenzoic acid, or 2C5MBA, is a naturally occurring compound found in many plants and some fungi. It is a phenolic acid that is used in scientific research due to its unique properties. It has been found to have a wide range of applications, from medicinal to agricultural, and is an important compound in the scientific world.

Scientific Research Applications

2C5MBA has a wide range of applications in scientific research. It has been found to be an effective antioxidant, making it useful for the study of oxidative stress and its effects on cells and tissues. It has also been found to have anti-inflammatory properties, making it useful for the study of inflammation and its effects. Additionally, 2C5MBA has been studied for its potential to inhibit the growth of cancer cells, making it a useful compound for cancer research. Finally, 2C5MBA has been used in the study of neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its neuroprotective properties.

Mechanism of Action

The exact mechanism of action of 2C5MBA is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. Additionally, it is believed to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells and tissues. Finally, it is believed to inhibit the growth of cancer cells by blocking the activity of certain proteins involved in cell division.
Biochemical and Physiological Effects
2C5MBA has been found to have a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, antioxidant, and neuroprotective properties. Additionally, it has been found to inhibit the growth of cancer cells, making it a potential therapeutic agent for cancer treatment. Finally, it has been found to have antimicrobial, antifungal, and antiviral properties, making it a useful compound for the study of infectious diseases.

Advantages and Limitations for Lab Experiments

2C5MBA has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, making it a convenient compound for laboratory use. Additionally, it has a wide range of applications, making it a useful compound for a variety of experiments. A limitation of 2C5MBA is that it is not very stable in solution, making it difficult to store for long periods of time. Additionally, it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are several possible future directions for 2C5MBA research. One possible direction is to further study its anti-inflammatory, antioxidant, and neuroprotective properties and determine its potential therapeutic applications. Additionally, further research could be done to determine its potential in cancer treatment, as well as its potential antimicrobial, antifungal, and antiviral properties. Finally, further research could be done to improve the synthesis of 2C5MBA and develop more efficient and cost-effective methods of production.

Synthesis Methods

2C5MBA can be synthesized in a variety of ways. One method involves the reaction of 4-hydroxybenzoic acid with a strong base such as potassium hydroxide. This reaction produces a salt, which is then reacted with 5-methoxybenzaldehyde to produce the desired 2C5MBA. This method is relatively simple and is often used in laboratory settings. Another method of synthesis involves the reaction of 4-hydroxybenzoic acid with an alkyl halide, followed by a reaction with 5-methoxybenzaldehyde. This method is more complex but is also more efficient and yields higher yields of 2C5MBA.